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The table below summarizes a published methodology for synthesizing 1,2(2,3)-diricinolein via a two-step

enzymatic process, which can be a key step in triricinolein production [1].

Step Reaction Optimal Lipase Optimal Solvent Yield
Reaction
Time

1 Methanolysis of Triricinolein to 2-

Monoricinolein

Rhizopus
oryzae (ROL)

Diisopropyl ether

(DIPE)

78% 3 hours

2 Esterification of 2-Monoricinolein

with Ricinoleic Acid

Rhizopus
oryzae (ROL)

Diisopropyl ether

(DIPE)

58% 1 hour

Experimental Context and Limitations: This data originates from a 2006 study, which is not current [1].

The synthesis was performed at a water activity of 0.11. The resulting 1,2(2,3)-diricinolein was reported to

have a high purity of 97.2% after analysis by NMR [1].

Experimental Workflow

The following diagram outlines the two-step enzymatic synthesis process based on the protocol above:
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Start: Triricinolein

Step 1: Methanolysis
Lipase: Rhizopus oryzae (ROL)

Solvent: Diisopropyl ether (DIPE)
Condition: Water activity 0.11

Intermediate: 2-Monoricinolein
(Yield: 78%)

Step 2: Esterification with Ricinoleic Acid
Lipase: Rhizopus oryzae (ROL)

Solvent: Diisopropyl ether (DIPE)

Final Product: 1,2(2,3)-Diricinolein
(Yield: 58%, Purity: 97.2%)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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synthesis-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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